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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,2-difluoro-1-phenylpropan-1-ol,
a fluorinated organic compound of interest in synthetic and medicinal chemistry. The strategic
introduction of geminal fluorine atoms adjacent to a hydroxyl-bearing stereocenter imparts
unique chemical and physical properties, making it a valuable building block for the
development of novel chemical entities. This document details the fundamental
physicochemical properties, synthesis, and characterization of 2,2-difluoro-1-phenylpropan-
1-ol, offering insights for its application in research and development.

Core Molecular Attributes

2,2-difluoro-1-phenylpropan-1-ol, also known by its systematic name a-(1,1-
Difluoroethyl)benzenemethanol, is a fluorinated alcohol. The presence of the difluoromethyl
group adjacent to the benzylic alcohol moiety significantly influences its electronic properties,
acidity, and conformational behavior compared to its non-fluorinated analogue.
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Physicochemical and Structural Data

A summary of the key quantitative data for 2,2-difluoro-1-phenylpropan-1-ol is presented

below.
Property Value Source
Molecular Weight 172.175 g/mol [1]
Molecular Formula CoH10F20 [1]
CAS Number 73611-97-9 [1]
Canonical SMILES CC(C(C1=CC=CC=C1)O)(F)F

XTMIRCNSUFKDAL-
InChl Key [1]
UHFFFAOYSA-N

Synthesis and Mechanistic Considerations

The synthesis of 2,2-difluoro-1-phenylpropan-1-ol typically involves the introduction of the
difluoroethyl group to a benzaldehyde derivative. A common and effective method is the
nucleophilic addition of a difluoroethyl organometallic reagent to benzaldehyde.

Grignard-based Synthesis Workflow

This protocol outlines a representative synthesis via a Grignard reaction, a robust and widely
used method for C-C bond formation. The choice of an appropriate difluoroethylating agent is
critical for the success of this reaction.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

o 1.2,2-Difluoro-1-phenyl-1-propanol - CASS 73611-97-9 - EE{#1k % [molaid.com]

 To cite this document: BenchChem. [In-Depth Technical Guide: 2,2-difluoro-1-phenylpropan-
1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2950435/docs#in-depth-technical-guide-2-2-difluoro-
1-phenylpropan-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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